Cas no 2248394-89-8 (5-(4-Methyl-1,3-thiazol-5-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid)

• Product Name: 5-(4-Methyl-1,3-thiazol-5-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid
• CAS No: 2248394-89-8
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• CID: 6437887
• PubChem ID: 137939508
• Update Time: 2025-10-05

5-(4-Methyl-1,3-thiazol-5-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methyl-1,3-thiazol-5-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid
• 2248394-89-8
• EN300-6511847

• Inchi： 1S/C8H8N2O4S/c1-4-5(15-3-10-4)8(6(11)12)2-9-7(13)14-8/h3H,2H2,1H3,(H,9,13)(H,11,12)
• InChI Key： VDSCXHDRAUBONZ-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1(C(=O)O)CNC(=O)O1

Computed Properties

• Exact Mass: 228.02047791g/mol
• Monoisotopic Mass: 228.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 117Ų

Additional information on 5-(4-Methyl-1,3-thiazol-5-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid

5-(4-Methyl-1,3-thiazol-5-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid (CAS No. 2248394-89-8): A Comprehensive Overview

The compound 5-(4-Methyl-1,3-thiazol-5-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid, identified by the CAS registry number 2248394-89-8, is a chemically synthesized organic compound with a unique molecular structure. This compound belongs to the class of oxazolidinones, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a central oxazolidinone ring system substituted with a 4-methylthiazole moiety at the 5-position and a carboxylic acid group at the same position. The combination of these functional groups imparts the compound with distinctive chemical and biological properties.

The synthesis of 5-(4-Methyl-1,3-thiazol-5-yl)-2-oxo-1,3-oxazolidine-5-carboxylic acid typically involves multi-step organic reactions. One common approach is the condensation of thioamide derivatives with aldehydes or ketones to form the oxazolidinone core. Subsequent substitution reactions introduce the 4-methylthiazole group and the carboxylic acid functionality. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

Recent studies have highlighted the potential of this compound in various fields. In drug discovery, its oxazolidinone core has been shown to exhibit antibacterial activity, particularly against Gram-positive bacteria. The presence of the 4-methylthiazole group enhances its bioavailability and stability in physiological conditions. Researchers have also explored its application as a building block for peptide-based drugs, where its carboxylic acid group can serve as a reactive site for further functionalization.

In materials science, this compound has been investigated for its potential as a precursor in polymer synthesis. Its ability to form stable amide bonds makes it a valuable component in constructing high-performance polymers with tailored mechanical and thermal properties. Additionally, its thiazole moiety contributes to UV resistance and fluorescence properties, which are desirable in optoelectronic materials.

The chemical stability of 5-(4-Methyl-1,3-thiazol-5-yl)-2-oXO-1,3-Oxazolidine-5-carboxylic acid is another area of interest. Studies have demonstrated that its oxazolidinone ring exhibits resistance to hydrolysis under mild conditions, making it suitable for long-term storage and use in various industrial applications. Furthermore, its solubility profile has been optimized through structural modifications, enhancing its utility in formulation development.

In conclusion, the compound 5-(4-Methyl-1,3-thiazol-5-yl)-2-oXO-1,3-Oxazolidine-5-carboxylic acid (CAS No. 2248394 -89- 8) represents a versatile molecule with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in pharmaceuticals, materials science, and beyond.